Cas no 1216872-37-5 ((3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride)

• Product Name: (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride
• CAS No: 1216872-37-5
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• MDL: MFCD08062596
• CID: 4578470
• PubChem ID: 51051897
• Update Time: 2025-06-29

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride
• 1-(3-phenyl-1,2,4-oxadiazol-5-yl)methanamine
• (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride

• MDL： MFCD08062596
• Inchi： 1S/C9H9N3O.ClH/c10-6-8-11-9(12-13-8)7-4-2-1-3-5-7;/h1-5H,6,10H2;1H
• InChI Key： UXYCPKAVPVNXAB-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2C=CC=CC=2)N=1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride (CAS No. 1216872-37-5)

(3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride (CAS No. 1216872-37-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl-substituted 1,2,4-oxadiazole ring and an amino group in the form of a hydrochloride salt. These structural elements contribute to its potential biological activities and make it an interesting target for various therapeutic applications.

The 1,2,4-oxadiazole ring is a well-known heterocyclic system that has been extensively studied for its diverse biological properties. It is known to exhibit a range of activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the phenyl group in the structure of (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride further enhances its pharmacological profile by modulating its interactions with biological targets.

Recent research has highlighted the potential of (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective activity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

In another study published in the European Journal of Medicinal Chemistry in 2022, (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The amino group in (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride plays a crucial role in its biological activities. The presence of this functional group allows for the formation of hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. Additionally, the hydrochloride salt form ensures good solubility and stability, making it suitable for various pharmaceutical formulations.

In terms of synthetic chemistry, (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride can be synthesized through a series of well-established reactions. One common approach involves the cyclization of an appropriate nitrile and hydrazine derivative followed by reductive amination to introduce the amino group. This synthetic route is highly efficient and can be scaled up for large-scale production.

The safety profile of (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride has also been extensively studied. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, (3-Phenyl-1,2,4-oxadiazol-5-yl)methanamine Hydrochloride (CAS No. 1216872-37-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.